Cas no 865287-52-1 (N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 865287-52-1
• MF: C₁₇H₁₃N₃O₄
• MW: 323.302823781967
• CID: 6272258
• PubChem ID: 5052520
• Update Time: 2025-10-30

N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• 865287-52-1
• CCG-193191
• F1374-0902
• AKOS002045555

• Inchi： 1S/C17H13N3O4/c21-15(12-6-7-13-14(10-12)23-9-8-22-13)18-17-20-19-16(24-17)11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,18,20,21)
• InChI Key： ULZDAHYUSORFFG-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C(NC3=NN=C(C4C=CC=CC=4)O3)=O)=CC1=2

Computed Properties

• Exact Mass: 323.09060590g/mol
• Monoisotopic Mass: 323.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.5Ų

Additional information on N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 865287-52-1): An Overview

N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 865287-52-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,4-benzodioxine core and an oxadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,4-benzodioxine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. This scaffold is often found in natural products and synthetic compounds with diverse pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. The oxadiazole moiety, on the other hand, is known for its stability and ability to enhance the lipophilicity and metabolic stability of molecules. The combination of these two structural elements in N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide makes it a promising candidate for drug development.

Recent studies have explored the biological activities of N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide in various disease models. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial function.

Furthermore, N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in managing inflammatory conditions.

In addition to its anticancer and anti-inflammatory activities, N-(5-phenyl-1,3,4-oxadiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide has also shown promise as an antiviral agent. Research has indicated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the inhibition of viral entry into host cells and the suppression of viral gene expression.

The pharmacokinetic properties of N-(5-phenyl-1,3,4-oxadiazol-2-y)-2l-dihydro-l , 4-benzodioxine - 6 - carboxamide have also been studied to assess its suitability for drug development. Preclinical studies have shown that it has favorable oral bioavailability and a reasonable half-life in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Despite its promising biological activities and pharmacokinetic profile, further research is needed to fully understand the safety and efficacy of N-(5-pheynl-l , 3 , 4 - oxadiazol - 2 - yl ) - 2 , 3 - dihydro - l , 4 - benzodioxine - 6 - carboxamide in humans. Clinical trials are essential to evaluate its therapeutic potential in various disease settings and to identify any potential side effects or drug interactions.

In conclusion, N-(5-pheynl-l , 3 , 4 - oxadiazol - 2 - yl ) - 2 , 3 - dihydro - l , 4 - benzodioxine - 6 - carboxamide (CAS No. 865287–52–1) is a multifaceted compound with a range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge.